399-41-7

(2-Chloro-4-fluorophenoxy)acetic acid

In Stock

• CAS RN:
• 399-41-7

• Formula:
• C8H6ClFO3

• InChI:
• InChI=1S/C8H6ClFO3/c9-6-3-5(10)1-2-7(6)13-4-8(11)12/h1-3H,4H2,(H,11,12)

• InChIKey:
• ZCRBVVKRZYTNFM-UHFFFAOYSA-N

• (2-Chloro-4-fluorophenoxy)acetic acid is a useful research compound. Its molecular formula is C8H6ClFO3 and its molecular weight is 204.58 g/mol. The purity is usually 95%.

Diltiazem

In Stock

• CAS RN:
• 42399-41-7

• Formula:
• C22H26N2O4S

• InChI:
• InChI=1S/C22H26N2O4S/c1-15(25)28-20-21(16-9-11-17(27-4)12-10-16)29-19-8-6-5-7-18(19)24(22(20)26)14-13-23(2)3/h5-12,20-21H,13-14H2,1-4H3/t20-,21+/m1/s1

• InChIKey:
• HSUGRBWQSSZJOP-RTWAWAEBSA-N

• Diltiazem is a benzothiazepine derivative with anti-hypertensive, antiarrhythmic properties. Diltiazem blocks voltage-sensitive calcium channels in the blood vessels, by inhibiting the ion-control gating mechanisms, thereby preventing calcium levels increase by other revenues. Alternatively, it has been suggested that this agent also interferes with the release of calcium from the sarcoplasmic reticulum and inhibits the influx of extracellular calcium across both the myocardial and vascular smooth muscle cell membranes. The overall low calcium levels leads to dilatation of the main coronary and systemic arteries and decreasing myocardial contractility, decreased peripheral arterial resistance, improved oxygen delivery to the myocardial tissue, and decreased cardiac output.
  Diltiazem hydrochloride is a first generation calcium channel blocker that is widely used in the ther...